Cas no 35711-47-8 (2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 35711-47-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD03031163
• CID: 892516
• PubChem ID: 329775333
• Update Time: 2025-11-03

2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde
• 2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrole-3-carbaldehyde
• 2,5-Dimethyl-1-pyridin-3-yl-1H-pyrrole-3-carbaldehyde
• 2,5-dimethyl-1-pyridin-3-ylpyrrole-3-carbaldehyde
• DTXSID10355412
• 35711-47-8
• MFCD03031163
• Cambridge id 6876726
• STK327325
• SCHEMBL4884781
• CS-0312764
• AKOS000113827
• SB62408
• E78473
• Oprea1_503958
• 2,5-Dimethyl-1-pyridin-3-yl-1H-pyrrole-3-carbaldehyde, AldrichCPR
• PELMABXCQSKCNO-UHFFFAOYSA-N
• DB-027939
• 2,5-dimethyl-1-(pyridin-3-yl)pyrrole-3-carbaldehyde

• MDL： MFCD03031163
• Inchi： 1S/C12H12N2O/c1-9-6-11(8-15)10(2)14(9)12-4-3-5-13-7-12/h3-8H,1-2H3
• InChI Key： PELMABXCQSKCNO-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=NC=CC=2)C=1C

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 367.7°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.584
• PSA: 34.89000
• LogP: 2.30160

2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde

2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 35711-47-8)

2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde, commonly referred to by its CAS number 35711-47-8, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of a pyridine ring and aldehyde group further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde is characterized by a pyrrole ring substituted with two methyl groups at positions 2 and 5, a pyridin-3-yl group at position 1, and an aldehyde group at position 3. This arrangement creates a conjugated system that exhibits interesting electronic properties. Researchers have explored its role as a building block in synthesizing complex molecules, leveraging its ability to undergo various reactions such as alkylation, acylation, and cyclization.

One of the most significant advancements in the study of this compound involves its application in drug discovery. Scientists have investigated its potential as a lead compound for developing new therapeutic agents. For instance, studies have shown that derivatives of 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a foundation for developing novel medications targeting chronic diseases such as arthritis and neurodegenerative disorders.

In the field of agrochemistry, this compound has gained attention for its potential as a bioactive agent in pest control. Recent research has demonstrated that certain derivatives of 2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde possess insecticidal properties. These findings are particularly relevant given the increasing demand for sustainable agricultural practices and eco-friendly pest management solutions.

The synthesis of 2,5-Dimethyl-1-(pyridin-3-yll)-1H-pyrrole-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by subsequent functionalization steps. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for large-scale applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

From a materials science perspective, this compound has shown promise in the development of advanced materials such as conductive polymers and sensors. Its conjugated system allows for efficient electron delocalization, making it suitable for applications in organic electronics. Recent studies have explored its potential as a component in flexible electronics and energy storage devices.

In conclusion, 2,5-Dimethyl-pyridin-y-y-y-y-y-y-y-y-carbaldehyde (CAS No. 35711-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.